![molecular formula C14H10F3N3O B3909198 N'-(2,2,2-trifluoro-1-phenylethylidene)isonicotinohydrazide](/img/structure/B3909198.png)
N'-(2,2,2-trifluoro-1-phenylethylidene)isonicotinohydrazide
Overview
Description
N'-(2,2,2-trifluoro-1-phenylethylidene)isonicotinohydrazide, also known as TFPI, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. TFPI is a yellow crystalline powder that is soluble in organic solvents such as chloroform and methanol.
Mechanism of Action
The mechanism of action of N'-(2,2,2-trifluoro-1-phenylethylidene)isonicotinohydrazide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and division. This leads to the inhibition of cancer cell growth and the destruction of bacterial cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation. It has also been found to have a neuroprotective effect, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
N'-(2,2,2-trifluoro-1-phenylethylidene)isonicotinohydrazide has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. It is also stable under normal laboratory conditions, allowing for long-term storage. However, there are also limitations to its use. This compound has low solubility in water, which can make it difficult to work with in aqueous solutions. It also has a relatively short half-life, which can limit its effectiveness in certain experiments.
Future Directions
There are several future directions for research on N'-(2,2,2-trifluoro-1-phenylethylidene)isonicotinohydrazide. One area of interest is in the development of new drugs for the treatment of cancer and other diseases. This compound has shown promise as a potential anticancer and antimicrobial agent, and further research is needed to fully understand its mechanism of action and potential therapeutic applications. Another area of interest is in the development of new methods for synthesizing and purifying this compound, which could improve its availability and effectiveness in lab experiments. Finally, there is a need for more research on the safety and toxicity of this compound, particularly in animal models, to ensure its potential as a therapeutic agent.
Scientific Research Applications
N'-(2,2,2-trifluoro-1-phenylethylidene)isonicotinohydrazide has been found to have potential applications in various scientific fields. One of the most promising areas of research is in the development of new drugs for the treatment of cancer. This compound has been shown to have anticancer properties by inhibiting the growth of cancer cells. It has also been found to have antimicrobial properties, making it a potential candidate for the development of new antibiotics.
Properties
IUPAC Name |
N-[(Z)-(2,2,2-trifluoro-1-phenylethylidene)amino]pyridine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F3N3O/c15-14(16,17)12(10-4-2-1-3-5-10)19-20-13(21)11-6-8-18-9-7-11/h1-9H,(H,20,21)/b19-12- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSLNJPGFVWIQSL-UNOMPAQXSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=NNC(=O)C2=CC=NC=C2)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C(=N/NC(=O)C2=CC=NC=C2)/C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F3N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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